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Compound of Interest

Compound Name: 4-Fluoroiodobenzene-13C6

Cat. No.: B12417708

Essential Safety and Handling Guide for 4-
Fluoroiodobenzene-13C6

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for handling 4-
Fluoroiodobenzene-13C6. Adherence to these procedures is critical for ensuring laboratory
safety and proper management of this chemical.

Hazard Identification and Chemical Properties

4-Fluoroiodobenzene-13C6 is a halogenated aromatic compound. While the isotopic labeling
with Carbon-13 does not significantly alter its chemical properties from the non-labeled form, it
is crucial to handle it with care due to its hazardous nature.

GHS Hazard Classification:[1]
 Skin Irritation (Category 2): H315 - Causes skin irritation.[1][2][3]
o Eye Irritation (Category 2A): H319 - Causes serious eye irritation.[1][2][3]

o Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory System: H335 -
May cause respiratory irritation.[1][2][3]
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Signal Word: Warning[1][2]

Physical and Chemical Properties:

Property Value

Molecular Formula C6HA4FI (unlabeled)

Molecular Weight ~228.03 g/mol (for 13C6)
Boiling Point 182-184 °C[4][5]

Melting Point -20 °C[4]

Density 1.925 g/mL at 25 °C[4][5]

Flash Point 68 °C (154.4 °F) - closed cup[2]
Solubility Insoluble in water.[5]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to minimize exposure risk.

Recommended PPE:
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PPE Type

Specification Rationale

Hand Protection

Viton® gloves are highly
recommended for extended
contact. A study on chlorinated
aromatic compounds showed
no permeation through Viton
for up to 4 hours.[6] Double-
gloving with nitrile gloves can ) o
_ Protects against skin irritation
be a secondary option for )
i and absorption.
short-duration tasks, but be
aware that breakthrough times
for nitrile with similar
compounds can be less than
one hour.[6] Always inspect
gloves for degradation or

punctures before use.[7]

Eye Protection

Chemical safety goggles are

required. For tasks with a ] o
_ _ Prevents serious eye irritation
higher splash risk, a face
i ) from splashes or vapors.
shield should be worn in

addition to goggles.

Body Protection

A flame-resistant lab coat ]

Protects skin from splashes
should be worn and kept o

and contamination.
buttoned.

Respiratory Protection

All handling of 4-

Fluoroiodobenzene-13C6

should be conducted in a Mitigates the risk of respiratory
certified chemical fume hood tract irritation.

to avoid inhalation of vapors.

[8]

Operational Plan: Step-by-Step Handling Procedure

Following a systematic workflow is crucial for safe handling.
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Caption: Workflow for Safe Handling of 4-Fluoroiodobenzene-13C6.
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Emergency Procedures

Immediate and appropriate response in case of exposure is critical.

Exposure Route First Aid Measures

Immediately wash the affected area with soap
. and plenty of water for at least 15 minutes.
Skin Contact ] ) )
Remove contaminated clothing. Seek medical

attention if irritation persists.

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper
Eye Contact and lower eyelids. Remove contact lenses if

present and easy to do so. Seek immediate

medical attention.[3]

Move the person to fresh air. If breathing is
) difficult, provide oxygen. If not breathing, give
Inhalation . o . _ :
artificial respiration. Seek immediate medical

attention.

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion ) ) ] ]
unconscious person. Seek immediate medical

attention.

Evacuate the area. Wear appropriate PPE,
including respiratory protection. Absorb the spill
with an inert, non-combustible material such as
) sand or vermiculite. Collect the absorbed
sl material into a sealed, labeled container for
hazardous waste disposal. Ventilate the area
and wash the spill site after material pickup is

complete.[8][9]

Disposal Plan

Proper segregation and disposal of halogenated organic waste are required.
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Waste Collection and Disposal Protocol:

e Segregation: 4-Fluoroiodobenzene-13C6 and any materials contaminated with it must be
disposed of as halogenated organic waste.[10][11] Do not mix with non-halogenated waste.
[11]

o Container: Use a designated, properly labeled, and sealed waste container made of a
compatible material (e.g., glass or polyethylene).[8] The container must be clearly marked
with "Hazardous Waste" and "Halogenated Organic Waste".

o Labeling: Affix a hazardous waste tag to the container as soon as the first drop of waste is
added.[8] The label must include the full chemical name ("4-Fluoroiodobenzene-13C6") and
an accurate estimation of the concentration and volume.

o Storage: Keep the waste container closed at all times, except when adding waste.[8] Store
the container in a designated Satellite Accumulation Area (SAA), away from incompatible
materials.

o Disposal: When the container is full, arrange for pickup and disposal through your
institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste
disposal company. Do not pour down the drain.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 4-Fluoroiodobenzene | C6H4FI | CID 9605 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. 4-Fluoroiodobenzene 99 352-34-1 [sigmaaldrich.com]

3. sigmaaldrich.com [sigmaaldrich.com]

4. 4-Fluoroiodobenzene 99 352-34-1 [sigmaaldrich.com]

5. 1-Fluoro-4-iodobenzene | 352-34-1 [chemicalbook.com]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b12417708?utm_src=pdf-body
https://www.kamatlab.com/documents/Safety/Waste%20Disposal%20SOP.pdf
https://rtong.people.ust.hk/ChEmoryWasteDisposal_NEW.pdf
https://rtong.people.ust.hk/ChEmoryWasteDisposal_NEW.pdf
https://campusoperations.temple.edu/sites/campusoperations/files/documents/EHRS/Waste_Management/Halogenated%20Solvents%20In%20Labs.pdf
https://campusoperations.temple.edu/sites/campusoperations/files/documents/EHRS/Waste_Management/Halogenated%20Solvents%20In%20Labs.pdf
https://www.benchchem.com/product/b12417708?utm_src=pdf-body
https://campusoperations.temple.edu/sites/campusoperations/files/documents/EHRS/Waste_Management/Halogenated%20Solvents%20In%20Labs.pdf
https://www.kamatlab.com/documents/Safety/Waste%20Disposal%20SOP.pdf
https://www.benchchem.com/product/b12417708?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/1-Fluoro-4-iodobenzene
https://www.sigmaaldrich.com/SG/en/product/aldrich/219428
https://www.sigmaaldrich.com/SG/en/sds/aldrich/541184?userType=undefined
https://www.sigmaaldrich.com/US/en/product/aldrich/219428
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4216430.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12417708?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

PubMed [pubmed.nchbi.nlm.nih.gov]

e 7. ehs.sfsu.edu [ehs.sfsu.edu]

6. Permeation of chlorinated aromatic compounds through Viton and nitrile glove materials -

o 8. campusoperations.temple.edu [campusoperations.temple.edu]

e 9. fishersci.com [fishersci.com]
e 10. kamatlab.com [kamatlab.com]

e 11. rtong.people.ust.hk [rtong.people.ust.hk]

 To cite this document: BenchChem. [Personal protective equipment for handling 4-
Fluoroiodobenzene-13C6]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b12417708#personal-protective-equipment-for-

handling-4-fluoroiodobenzene-13c6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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